Cas no 2760404-82-6 (3-Thietanemethanol, 3-methanesulfonate, 1,1-dioxide)

• Product Name: 3-Thietanemethanol, 3-methanesulfonate, 1,1-dioxide
• CAS No: 2760404-82-6
• MF: C₅H₁₀O₅S₂
• MW: 214.259899616241
• CID: 5263128
• PubChem ID: 165767010
• Update Time: 2026-03-09

3-Thietanemethanol, 3-methanesulfonate, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Thietanemethanol, 3-methanesulfonate, 1,1-dioxide
• (1,1-dioxo-1lambda6-thietan-3-yl)methyl methanesulfonate
• EN300-646066
• 2760404-82-6

• Inchi： 1S/C5H10O5S2/c1-11(6,7)10-2-5-3-12(8,9)4-5/h5H,2-4H2,1H3
• InChI Key： SOPCJUBYUYYTBA-UHFFFAOYSA-N
• SMILES： S1(CC(COS(C)(=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 213.99696576g/mol
• Monoisotopic Mass: 213.99696576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• Density: 1.503±0.06 g/cm3(Predicted)
• Boiling Point: 496.1±18.0 °C(Predicted)

Additional information on 3-Thietanemethanol, 3-methanesulfonate, 1,1-dioxide

Introduction to 3-Thietanemethanol, 3-methanesulfonate, 1,1-dioxide (CAS No. 2760404-82-6)

3-Thietanemethanol, 3-methanesulfonate, 1,1-dioxide, identified by the Chemical Abstracts Service Number (CAS No.) 2760404-82-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thietane derivative family, characterized by a sulfur-containing heterocyclic structure. The presence of both methanesulfonate and dioxide functional groups enhances its chemical reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 3-Thietanemethanol, 3-methanesulfonate, 1,1-dioxide incorporates a thietane core, which is a five-membered ring containing sulfur and two carbon atoms. This unique arrangement imparts distinct electronic and steric properties to the molecule, making it particularly useful in medicinal chemistry. The methanesulfonate group (–SO₃CH₃) acts as a strong electron-withdrawing substituent, influencing the reactivity of the molecule at the reactive site. Additionally, the dioxide moiety (–O–O–) introduces oxygen atoms that can participate in various chemical transformations, including oxidation and reduction reactions.

In recent years, 3-Thietanemethanol, 3-methanesulfonate, 1,1-dioxide has been explored as a key intermediate in the development of novel therapeutic agents. Its thietane scaffold is closely related to biologically active heterocycles found in many natural products and pharmaceuticals. Researchers have leveraged its structural features to design molecules with potential applications in treating various diseases. For instance, derivatives of thietane have shown promise in inhibiting enzymes involved in inflammatory pathways and cancer progression.

One of the most compelling aspects of 3-Thietanemethanol, 3-methanesulfonate, 1,1-dioxide is its versatility in synthetic chemistry. The methanesulfonate group provides a stable leaving group for nucleophilic substitution reactions, allowing for the introduction of diverse functional moieties at the reactive site. This property has been exploited in the synthesis of peptidomimetics and other bioactive molecules where precise control over functional group placement is essential. Furthermore, the dioxide functionality can be oxidized or reduced to generate different oxidation states of the molecule, enabling further derivatization.

The pharmaceutical industry has shown particular interest in 3-Thietanemethanol, 3-methanesulfonate, 1,1-dioxide due to its potential as a building block for drug candidates. Several studies have demonstrated its utility in generating novel scaffolds with improved pharmacokinetic properties. For example, modifications of this compound have led to derivatives with enhanced solubility and bioavailability, critical factors for successful drug development. Additionally, its role as a precursor in synthesizing small-molecule inhibitors has been explored in preclinical trials targeting protein-protein interactions relevant to neurological disorders.

Advances in computational chemistry have further highlighted the significance of 3-Thietanemethanol, 3-methanesulfonate, 1,1-dioxide as a pharmacophore. Molecular modeling studies have revealed that its thietane core can effectively mimic binding pockets of target enzymes and receptors. This has guided rational drug design efforts aimed at optimizing potency and selectivity. By integrating experimental data with computational predictions, researchers have been able to predict how structural modifications will impact biological activity.

The synthesis of 3-Thietanemethanol, 3-methanesulfonate, 1,1-dioxide itself presents an intriguing challenge due to its complex functionalization requirements. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However， recent methodologies have emerged that streamline these processes using transition metal catalysis or enzymatic approaches. These innovations not only improve efficiency but also reduce waste generation—a critical consideration in modern pharmaceutical manufacturing.

Environmental considerations have also driven interest in developing greener synthetic routes for 3-Thietanemethanol，3-methanesulfonate，1，1-dioxide。 Researchers are exploring biocatalytic methods that utilize enzymes to perform specific transformations under mild conditions。 Such approaches align with sustainability goals by minimizing hazardous waste and energy consumption。 Moreover， solvent-free or aqueous-phase reactions are being investigated as alternatives to traditional organic solvents。

The future prospects for 3-Thietanemethanol，3-methanesulfonate，1，1-dioxide are promising，with ongoing research focusing on expanding its applications beyond drug development。 Its potential use as a ligand in coordination chemistry or as a precursor for materials science applications is being explored。 Additionally， interdisciplinary collaborations between chemists、biologists、and computer scientists are expected to yield new insights into its reactivity and utility。

In conclusion，CAS No.2760404-82-6 represents a fascinating compound with broad implications across multiple scientific disciplines。 Its unique structural features make it an invaluable tool for synthetic chemists、pharmaceutical researchers、and materials scientists alike。 As our understanding of its properties continues to grow，so too will its role in advancing scientific knowledge and technological innovation。